Cas no 2110027-46-6 (3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine)

• Product Name: 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine
• CAS No: 2110027-46-6
• MF: C₁₀H₂₁N₃
• MW: 183.293842077255
• CID: 6416798
• PubChem ID: 117568297
• Update Time: 2025-10-29

3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-[(4-methylpiperazin-1-yl)methyl]cyclobutan-1-amine
• 3-[(4-methylpiperazin-1-yl)methyl]cyclobutan-1-amine
• EN300-712325
• 2110027-46-6
• 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine

• Inchi： 1S/C10H21N3/c1-12-2-4-13(5-3-12)8-9-6-10(11)7-9/h9-10H,2-8,11H2,1H3
• InChI Key： XJNKFXIAZWRIHC-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)CC1CC(C1)N

Computed Properties

• Exact Mass: 183.173547683g/mol
• Monoisotopic Mass: 183.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.5Ų

Additional information on 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine

3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine: A Comprehensive Overview

3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine is a structurally unique organic compound with the CAS number 2110027-46-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule consists of a cyclobutane ring, which is a four-membered hydrocarbon ring, substituted with an amine group at the 1-position and a (4-methylpiperazin-1-yl)methyl group at the 3-position. This combination of structural features makes it a promising candidate for exploring novel therapeutic agents.

The synthesis of 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution, ring-opening, and cyclization processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most notable applications of this compound is in the field of medicinal chemistry. The cyclobutane ring is known for its unique electronic properties, which can enhance the binding affinity of the molecule to various biological targets. The piperazine moiety, on the other hand, is a well-known scaffold in drug design due to its ability to form hydrogen bonds and interact with protein surfaces. The combination of these two structural elements in 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amine makes it an ideal candidate for targeting enzymes, receptors, and other therapeutic targets.

Recent studies have highlighted the potential of this compound as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Preclinical experiments have demonstrated that 3-[(4-Methylpiperazin-1-yl)methyl]cyclobutan-1-amines can modulate the activity of these receptors with high potency and selectivity. Furthermore, computational modeling studies have provided insights into the molecular interactions responsible for its bioactivity, paving the way for rational drug design.

In addition to its pharmacological applications, 3-(4-Methylpiperazinylmethyl)cyclobutylamine has also been investigated for its physical and chemical properties. The compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. These properties make it suitable for formulation into various drug delivery systems, including oral tablets, injectable solutions, and sustained-release formulations.

The development of analogs and derivatives of this compound has been another area of active research. By modifying the substituents on the piperazine ring or altering the size and shape of the cyclobutane ring, scientists have been able to fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These modifications have led to compounds with improved bioavailability and reduced toxicity profiles.

From an environmental standpoint, researchers have also evaluated the biodegradability and eco-toxicity of 3-(4-Methylpiperazinylmethyl)cyclobutylamine. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation within a reasonable timeframe, suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 3-(4-Methylpiperazinylmethyl)cyclobutylamine (CAS No: 2110027) is a versatile compound with significant potential in drug discovery and development. Its unique structure combines two functional groups with distinct chemical properties, making it an attractive target for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its biological activity and therapeutic applications, this compound is poised to play a crucial role in advancing modern medicine.